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Compound of Interest

Compound Name: POTASSIUM COBALTINITRITE

CAS No.: 13782-01-9

Cat. No.: B1143538

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of potassium
cobaltinitrite, also known as Aureolin or Cobalt Yellow (PY40), in the manufacturing of

pigments. This document includes detailed information on the pigment's properties, synthesis

protocols, and performance characteristics.

Introduction
Potassium cobaltinitrite, with the chemical formula K₃[Co(NO₂)₆], is a synthetic inorganic

pigment prized for its transparent, vibrant yellow hue.[1][2] First synthesized in the mid-19th

century, it has been used by artists and in various industrial applications for coloring materials

such as glass, porcelain, and rubber.[2][3] The pigment is also known by several other names,

including Cobalt Yellow, Fischer's Yellow, and C.I. Pigment Yellow 40.[2]

Physicochemical Properties
Potassium cobaltinitrite is a yellow, microcrystalline powder that is slightly soluble in water

and insoluble in alcohol.[3] Its properties can vary depending on the synthetic method
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employed, particularly concerning particle size, which in turn influences its optical

characteristics.

Quantitative Data
The following tables summarize the key quantitative properties of potassium cobaltinitrite.

Table 1: Chemical and Physical Properties

Property Value Reference

Chemical Formula K₃[Co(NO₂)₆] [1]

Molecular Weight 452.26 g/mol [2]

Color Index Name PY40 [1]

CAS Number 13782-01-9 [2]

Percent Composition
Co: 13.03%, K: 25.94%, N:

18.58%, O: 42.45%
[2]

Density ~2.6 g/cm³ [4]

Solubility in Water Slightly soluble [4]

Solubility in Alcohol Insoluble [3]

Table 2: Colorimetric Data for Aureolin (PY40)

Color Space Values Reference

CIECAM J,a,b J: 77, a: 2, b: 69 [4]

Hex Triplet #FDEE00 [2]

sRGB (r, g, b) (253, 238, 0) [2]

HSV (h, s, v) (56°, 100%, 99%) [2]

CIELChuv (L, C, h) (93, 102, 80°) [2]
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Table 3: Particle Size and Yield Data from Different Synthesis Methods

Synthesis
Method

Mean Particle
Size

Particle Size
Range

Yield Reference

Exchange

Reaction
1.2 µm 0.5 - 3 µm 90% [4]

Direct

Precipitation
2.5 µm 1 - 7 µm 97% [4]

Mixed Procedure 10 µm 4 - 13 µm 83% [4]

Lightfastness and Stability
The lightfastness of Aureolin (PY40) is a subject of considerable discussion. While some

sources provide an ASTM lightfastness rating of II ("Very Good"), extensive independent testing

suggests that it is not reliably permanent.[4][5] The pigment is known to fade and discolor, often

turning a dull brownish-grey upon prolonged exposure to light, particularly in watercolor

applications.[6] This instability is a critical consideration for applications requiring long-term

color fidelity.

Experimental Protocols for Synthesis
Three primary methods for the synthesis of potassium cobaltinitrite are detailed below. The

choice of method can significantly impact the resulting pigment's particle size and yield.

General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of potassium
cobaltinitrite pigment.
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General Synthesis Workflow for Potassium Cobaltinitrite

Reactant Preparation
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Potassium Cobaltinitrite
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Click to download full resolution via product page

Caption: General workflow for the synthesis of potassium cobaltinitrite pigment.

Protocol 1: Exchange Reaction Method
This method involves the reaction of sodium cobaltinitrite with a potassium salt. It is reported to

produce the finest particles.[4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1143538/docs?utm_src=pdf-body-img#application-notes-and-protocols-potassium-cobaltinitrite-in-pigment-manufacturing
https://www.benchchem.com/product/b1143538/docs?utm_src=pdf-body#application-notes-and-protocols-potassium-cobaltinitrite-in-pigment-manufacturing
https://www.handprint.com/HP/WCL/watery.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Sodium cobaltinitrite (Na₃[Co(NO₂)₆])

Potassium nitrite (KNO₂) solution (27 wt%)

Distilled water

Procedure:

Dissolve sodium cobaltinitrite in water at 55 ± 5 °C.

Combine the sodium cobaltinitrite solution with the 27 wt% potassium nitrite solution. The

recommended molar ratio is Na₃[Co(NO₂)₆] : KNO₂ = 1:3.

Stir the reaction mixture at a rate of 400 ± 50 rpm. A copious yellow precipitate will form.

Allow the precipitate to settle for 15-16 hours.

Wash the resulting crystals with distilled water four to eight times until the pH of the wash

water is approximately 4.5.

Filter the solid and dry it in a drying oven at 90 ± 5 °C for 32 hours.

The expected yield is approximately 90%.[7]

Protocol 2: Direct Precipitation Method
This method involves the direct reaction of a cobalt salt with potassium nitrite in an acidic

medium and generally results in the highest yield and purity.[4]

Materials:

Cobalt(II) nitrate (Co(NO₃)₂) solution (22 wt%)

Potassium nitrite (KNO₂) solution (27 wt%)

Acetic acid (CH₃COOH) solution (50 wt%)
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Procedure:

Combine the 22 wt% cobalt(II) nitrate solution and the 27 wt% potassium nitrite solution in a

molar ratio of Co(NO₃)₂ : KNO₂ = 1:7.

Heat the mixture to 70 ± 5 °C.

Acidify the mixture with 50 wt% acetic acid in a molar ratio of Co(NO₃)₂ : CH₃COOH = 1:2.

The addition of acid will cause a vigorous evolution of nitrogen oxides. The reaction mixture

will change color from brown to violet and then to orange.

Stir the mixture at 500 ± 50 rpm for 30 minutes.

Wash and dry the resulting precipitate as described in Protocol 1.

The expected yield is up to 97%.[4]

Protocol 3: Mixed Procedure
This method combines aspects of the other two procedures and results in the largest crystals.

[4]

Materials:

Cobalt(II) nitrate solution (25 wt%)

Potassium nitrate (KNO₃) solution (22 wt%)

Sodium nitrite (NaNO₂) solution (40 wt%)

Acetic acid (CH₃COOH) solution (50 wt%)

20% alkali solution (for absorbing nitrogen oxides)

Procedure:

Combine the 25 wt% cobalt nitrate solution, 22 wt% potassium nitrate solution, and 40 wt%

sodium nitrite solution.
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Stir the reaction mixture for 30-40 minutes at a rate of 500 ± 50 rpm.

Acidify the mixture with 50 wt% acetic acid. This will be accompanied by the evolution of

large amounts of nitrogen oxides, which should be absorbed with a 20% alkali solution.

After the addition of acetic acid over 5 minutes, the mixture will change color from brownish-

red to yellow.

Wash and dry the product as described in Protocol 1.

The expected yield is approximately 83%.[7]

Logical Relationship of Synthesis Parameters and
Pigment Properties
The choice of synthesis protocol directly influences the physical properties of the resulting

potassium cobaltinitrite pigment, which in turn affects its performance in various applications.

Relationship Between Synthesis and Pigment Properties

Synthesis Method

Pigment Properties

Application Performance

Exchange Reaction

Particle Size

Fine

Yield

High (90%)

Direct Precipitation

IntermediateHighest (97%)

Purity

Highest

Mixed Procedure

CoarseLower (83%)

Optical Properties
(Color, Transparency)Lightfastness & Stability

Click to download full resolution via product page
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Caption: Influence of synthesis method on pigment properties and performance.

Conclusion
Potassium cobaltinitrite is a historically significant yellow pigment with unique transparent

qualities. While its synthesis is well-documented and can be controlled to produce a range of

particle sizes and yields, its application is limited by its questionable lightfastness. For

applications requiring high permanence, alternative yellow pigments should be considered.

However, for historical reproductions or applications where its specific hue and transparency

are desired and light exposure is controlled, potassium cobaltinitrite remains a relevant

material for study and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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